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Compound of Interest

Perfluoro-3, 7-dimethyloctanoic
Compound Name: d
aci

Cat. No.: B106136

This technical guide provides a detailed overview of the various names, synonyms, and
identifiers for the chemical compound Perfluoro-3,7-dimethyloctanoic acid. The information
is intended for researchers, scientists, and professionals in drug development who require
precise and comprehensive details for identification and documentation.

Nomenclature and Identifiers

Perfluoro-3,7-dimethyloctanoic acid is a per- and polyfluoroalkyl substance (PFAS).[1]
Accurate identification of this compound is crucial for research, regulatory compliance, and
safety. The following table summarizes its various names and chemical identifiers.
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Identifier Type Identifier

Common Name Perfluoro-3,7-dimethyloctanoic acid

2,2,3,4,4,5,5,6,6,7,8,8,8-tridecafluoro-3,7-

UPAC Name bis(trifluoromethyl)octanoic acid[2]
CAS Number 172155-07-6[2][3][4][5][6]

EC Number 671-192-7[2][7]

Molecular Formula C10HF1902[2][3][4][6][8]
Molecular Weight 514.08 g/mol [2][3][4]1[9]
Abbreviation PF-3,7-DMOA[1][3][10]

Synonyms and Alternate Names

The compound is also known by several other names in literature and chemical databases.
These are listed below for comprehensive reference.

3,7-Bis(trifluoromethyl)-2,2,3,4,4,5,5,6,6,7,8,8,8-tridecafluorooctanoic acid[4][6][8]

o Perfluoro(3,7-dimethyloctanoic acid)[4][7][8]

o Perfluoro(3,7-bis(trifluoromethyl))octanoic acid[2][8]

e Octanoic acid, 2,2,3,4,4,5,5,6,6,7,8,8,8-tridecafluoro-3,7-bis(trifluoromethyl)-[2][8][10]
« PF3,7DIMEOA[8]

« P37DMOA[Z]

e Caprylic Acid Impurity 82[8]

Logical Relationship of Nomenclature

The following diagram illustrates the relationship between the primary name, its systematic
IUPAC name, and its common abbreviation.
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Systematic Name 2,2,3,4,4,5,5,6,6,7,8,8,8-tridecafluoro-
3,7-bis(trifluoromethyl)octanoic acid

Perfluoro-3,7-dimethyloctanoic acid ) > PF-3,7-DMOA

Also Known As

P~ Other Synonyms

Click to download full resolution via product page

Nomenclature hierarchy for Perfluoro-3,7-dimethyloctanoic acid.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [A Comprehensive Guide to the Nomenclature of
Perfluoro-3,7-dimethyloctanoic acid]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b106136#alternate-names-for-perfluoro-3-7-
dimethyloctanoic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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